nor-W-18
Overview
Description
nor-W-18 is an analytical reference material. It is a presumed metabolite of W-18 (Item Nos. 15480 | 19483 ). The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Scientific Research Applications
Application in Program Evaluation and Development
One notable application of Nor-W-18 is in program evaluation and development, particularly in the context of large-scale projects. The Project PERT (Program Evaluation Research Task), as outlined by Malcolm et al. (1959) in "Application of a Technique for Research and Development Program Evaluation," was a pioneering initiative to develop and implement methodologies for integrated and quantitative evaluation of program progress. This involved characterizing R&D programs as networks of interrelated events, using elapsed time estimates for activities in these networks, and applying these in probabilistic terms for effective management and control of development processes (Malcolm, Roseboom, Clark, & Fazar, 1959).
Role in Radio Communication Research
This compound has played a significant role in the field of radio communication research. A report by the Department of Scientific and Industrial Research, as mentioned in "Radio Communication and the Upper Atmosphere," discusses the application of ionospheric data to radio communication. This report, which includes material from confidential reports now published for the first time, emphasizes the theoretical aspects of how radio waves interact with the upper atmosphere and their implications for radio engineering and communication technologies (Nature, 1949).
Chromosomal Research in Fish Species
In the realm of genetics and chromosomal research, this compound has been instrumental. Artoni and Bertollo (2002) investigated the ZZ/ZW sex chromosome system in Characidae fish, genus Triportheus, highlighting the evolutionary aspects and NOR (Nucleolar Organizer Regions) locations on the W chromosome. Their findings contribute to understanding the differential reduction in size, heterochromatin accumulation, and the evolution of the sex W chromosome in these species (Artoni & Bertollo, 2002).
Enhancing Research and Development in Scientific Organizations
The restructuring and administrative changes in scientific organizations, like the American Institute of Physics, also embody the application of this compound principles. The appointment of Cleveland Norcross, as mentioned by Compton (1931), as the assistant director of the American Institute of Physics, reflects the application of these principles in managing increasing administrative burdens and recognizing the role of physics in industrial and national progress (Compton, 1931).
Properties
Molecular Formula |
C11H13ClN2O2S |
|---|---|
Molecular Weight |
272.7 |
InChI |
InChI=1S/C11H13ClN2O2S/c12-9-4-6-10(7-5-9)17(15,16)14-11-3-1-2-8-13-11/h4-7H,1-3,8H2,(H,13,14) |
InChI Key |
KYZKDMGAXVMSQY-UHFFFAOYSA-N |
SMILES |
O=S(NC1=NCCCC1)(C2=CC=C(Cl)C=C2)=O |
Synonyms |
Desphenethyl-W-15; Desphenethyl-W-18; Desphenyl-W-19; nor-W-15; nor-W-19 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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